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Compound of Interest

Compound Name: 9-Phenyl-1-nonanol

Cat. No.: B1599474

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Phenyl-1-nonanol is a long-chain phenyl-substituted alcohol with the chemical formula
C15H240. Its amphiphilic nature, stemming from a long lipophilic alkyl chain and a hydrophilic
hydroxyl group, makes it a compound of interest in various research fields, including the
development of potential antimicrobial and antifungal agents. Accurate and precise
guantification of 9-Phenyl-1-nonanol in diverse matrices is crucial for pharmacokinetic studies,
formulation development, and quality control.

These application notes provide detailed protocols for the quantification of 9-Phenyl-1-nonanol
using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used
analytical technique for the analysis of volatile and semi-volatile compounds.[1]

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is an ideal technique for the separation, identification, and quantification of 9-Phenyl-1-
nonanol due to its volatility.[1] The method described below provides a robust and sensitive
approach for the analysis of 9-Phenyl-1-nonanol in a research setting.

Quantitative Data Summary
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The following table summarizes the typical performance characteristics of the described GC-
MS method for the quantification of 9-Phenyl-1-nonanol.

Parameter Specification Description

The method demonstrates
Linearity (R?) >0.995 excellent linearity over the

specified concentration range.

The lowest concentration of
Limit of Detection (LOD) 0.05 pg/mL the analyte that can be reliably
detected.

The lowest concentration of
o o the analyte that can be
Limit of Quantification (LOQ) 0.15 pg/mL -~ ]
quantified with acceptable

precision and accuracy.

The relative standard deviation
Precision (%RSD) <15% for replicate measurements is

within acceptable limits.

The method provides accurate
Accuracy (% Recovery) 85 - 115% measurements of the analyte

concentration.

Used to correct for variations in
Internal Standard 1-Nonanol or 2-Octanol sample injection and

ionization.[1][2]

Experimental Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599474#analytical-methods-for-9-phenyl-1-nonanol-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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